Cas no 1857450-40-8 (4-(Pyrimidin-5-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(Pyrimidin-5-yl)pyrrolidine-3-carboxylic acid
• CAS No: 1857450-40-8
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 5696849
• PubChem ID: 130922382
• Update Time: 2025-11-01

4-(Pyrimidin-5-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Pyrimidin-5-yl)pyrrolidine-3-carboxylic acid
• EN300-1457560
• 4-(Pyrimidin-5-yl)pyrrolidine-3-carboxylicacid
• 1857450-40-8
• 3-Pyrrolidinecarboxylic acid, 4-(5-pyrimidinyl)-

• Inchi： 1S/C9H11N3O2/c13-9(14)8-4-10-3-7(8)6-1-11-5-12-2-6/h1-2,5,7-8,10H,3-4H2,(H,13,14)
• InChI Key： MDWZMCYYKPGWSW-UHFFFAOYSA-N
• SMILES： OC(C1CNCC1C1=CN=CN=C1)=O

Computed Properties

• Exact Mass: 193.085126602g/mol
• Monoisotopic Mass: 193.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 75.1Ų

Experimental Properties

• Density: 1.308±0.06 g/cm3(Predicted)
• Boiling Point: 421.8±45.0 °C(Predicted)
• pka: 3.52±0.40(Predicted)

Additional information on 4-(Pyrimidin-5-yl)pyrrolidine-3-carboxylic acid

Comprehensive Overview of 4-(Pyrimidin-5-yl)pyrrolidine-3-carboxylic acid (CAS No. 1857450-40-8)

4-(Pyrimidin-5-yl)pyrrolidine-3-carboxylic acid (CAS No. 1857450-40-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound combines a pyrimidine ring with a pyrrolidine scaffold, making it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its role as a building block for small molecule inhibitors and kinase-targeted therapies, which are currently trending in oncology and autoimmune disease research.

The molecular structure of 4-(Pyrimidin-5-yl)pyrrolidine-3-carboxylic acid includes a carboxylic acid functional group, which enhances its solubility and reactivity in synthetic pathways. This property is critical for designing bioactive compounds with improved pharmacokinetic profiles. Recent studies highlight its utility in the synthesis of proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation. As the demand for precision medicine grows, this compound’s relevance in drug design continues to rise.

In the context of AI-driven drug discovery, 4-(Pyrimidin-5-yl)pyrrolidine-3-carboxylic acid has been identified as a promising candidate for virtual screening and machine learning-based optimization. Platforms like AlphaFold and Schrödinger leverage such compounds to predict binding affinities and optimize molecular interactions. This aligns with the increasing focus on computational chemistry and high-throughput screening, which are among the most searched topics in scientific databases today.

Another area of interest is the compound’s potential role in central nervous system (CNS) drug development. The pyrrolidine moiety is known to enhance blood-brain barrier permeability, making it valuable for neurotherapeutic applications. With neurodegenerative diseases like Alzheimer’s and Parkinson’s under intense scrutiny, researchers are exploring derivatives of this compound for their neuroprotective and anti-inflammatory properties.

From a synthetic chemistry perspective, 4-(Pyrimidin-5-yl)pyrrolidine-3-carboxylic acid offers opportunities for green chemistry innovations. Its modular structure allows for efficient catalytic transformations, reducing waste and energy consumption—a priority in sustainable pharmaceutical manufacturing. This aligns with global trends toward environmentally friendly synthesis, a topic frequently searched by chemists and industry professionals.

In summary, 4-(Pyrimidin-5-yl)pyrrolidine-3-carboxylic acid (CAS No. 1857450-40-8) is a multifaceted compound with broad applications in drug discovery, computational chemistry, and CNS therapeutics. Its structural versatility and compatibility with modern AI-driven approaches make it a valuable asset for researchers aiming to address unmet medical needs. As scientific advancements continue, this compound is poised to play a pivotal role in shaping the future of precision medicine and sustainable chemistry.